Cas no 6929-42-6 (1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-, (3aS,4S,6aR)-)

1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-, (3aS,4S,6aR)- structure
6929-42-6 structure
Product Name:1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-, (3aS,4S,6aR)-
CAS No:6929-42-6
MF:C10H17N3O2S
MW:243.325880765915
CID:516346
PubChem ID:83831
Update Time:2025-04-19

1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-, (3aS,4S,6aR)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-, (3aS,4S,6aR)-
    • 5-[(1R,2S,5S)-7-oxo-3-thia-6,8-diazabicyclo[3.3.0]oct-2-yl]pentanamide
    • 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanamide
    • (+)-Hexahydro-2-oxo-1H-thieno(3,4-d)imidazole-4-valeramide
    • 1H-Thieno(3,4-d)imidazole-4-valeramide, hexahydro-2-oxo-, (+)-
    • Z194976344
    • 5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamide
    • Biotinamide
    • biotin amide
    • DTXSID70219349
    • NS00126587
    • 1H-Thieno(3,4-d)imidazole-4-pentanamide, hexahydro-2-oxo-, (3aS,4S,6aR)-
    • Q27101999
    • C01893
    • 5-((3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
    • CHEBI:16615
    • SCHEMBL597444
    • 6929-42-6
    • Inchi: 1S/C10H17N3O2S/c11-8(14)4-2-1-3-7-9-6(5-16-7)12-10(15)13-9/h6-7,9H,1-5H2,(H2,11,14)(H2,12,13,15)/t6-,7-,9-/m0/s1
    • InChI Key: XFLVBMBRLSCJAI-ZKWXMUAHSA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(N)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 243.104147
  • Monoisotopic Mass: 243.104147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.223
  • Boiling Point: 613.5°C at 760 mmHg
  • Flash Point: 324.8°C
  • Refractive Index: 1.545

1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-, (3aS,4S,6aR)- Related Literature

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